Cas no 23643-29-0 (1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose)

1,6-Anhydro-4-O-p-toluenesulfonyl-β-D-glucopyranose is a chemically modified carbohydrate derivative with significant utility in synthetic organic chemistry. The introduction of the p-toluenesulfonyl (tosyl) group at the 4-position enhances its reactivity, making it a valuable intermediate for selective functionalization and glycosylation reactions. The 1,6-anhydro bridge confers rigidity to the glucopyranose ring, improving stereochemical control during synthetic transformations. This compound is particularly useful in the preparation of complex oligosaccharides, glycoconjugates, and other bioactive molecules, where precise regioselectivity is required. Its stability under various reaction conditions further underscores its versatility as a building block in carbohydrate chemistry.

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose structure

23643-29-0 structure

Product Name:1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose

CAS No:23643-29-0

MF:C₁₃H₁₆O₇S

MW:316.326943397522

CID:254097

PubChem ID:10519469

Update Time:2025-10-29

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

- 1,6-Anhydro-4-O-p-toluenesulfonyl-β-D-glucopyranose
- 1,6-ANHYDRO-4-O-P-TOLUENESULFONYL-B-D-GLUCOPYRANOSE
- 1,6-Anhydro-4-O-toluenesufonyl-β-D-glucopyranose
- b-D-Glucopyranose, 1,6-anhydro-,4-(4-methylbenzenesulfonate)
- (1R,2S,3R,4R,5R)-3,4-Dihydroxy-6,8-dioxabicyclo[3.2.1]oct-2-yl 4-methylbenzenesulfonate
- 1,6-Anhydro-
- 1,6-Anhydro-4-O-p-toluenesulfonyl-
- A-D-glucopyranose
- A-D-glucopyranose 4-(4-Methylbenzenesulfonate)
- AG-E-69280
- CTK8F3025
- FT-0662215
- Levoglucosan 4-p-Toluenesulfonate
- Levoglucosan,4-p-toluenesulfonate (7CI,8CI)
- AKOS030241827
- 1,6-Anhydro-4-O-p-toluenesulfonyl-beta-D-glucopyranose
- (1R,2S,3R,4R,5R)-3,4-Dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl 4-methylbenzene-1-sulfonate (non-preferred name)
- 1,6-Anhydro-4-O-p-toluenesufonyl-b-D-glucopyranose
- [(1R,2S,3R,4R,5R)-3,4-dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl] 4-methylbenzenesulfonate
- W-201992
- DTXSID00441217
- 1,6-Anhydro-4-O-p-toluenesulfonyl- beta -D-glucopyranose
- [(1R, 2S, 3R, 4R, 5R)-3, 4-dihydroxy-6, 8-dioxabicyclo[3.2.1]octan-2-yl] 4-methylbenzenesulfonate
- 1,6-Anhydro-beta-D-glucopyranose 4-(4-Methylbenzenesulfonate)
- 23643-29-0
- b-D-Glucopyranose,1,6-anhydro-,4-(4-methylbenzenesulfonate)
- 1,6-Anhydro-?-D-glucopyranose 4-(4-Methylbenzenesulfonate); Levoglucosan 4-p-Toluenesulfonate;
- (1R,2S,3R,4R,5R)-3,4-Dihydroxy-6,8-dioxabicyclo[3.2.1]octan-2-yl 4-methylbenzene-1-sulfonate
- 1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose
- Inchi： 1S/C13H16O7S/c1-7-2-4-8(5-3-7)21(16,17)20-12-9-6-18-13(19-9)11(15)10(12)14/h2-5,9-15H,6H2,1H3/t9-,10-,11-,12-,13-/m1/s1
- InChI Key： UQADBXIDJFBONH-SYLRKERUSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1[C@@H]([C@H]([C@@H]2OC[C@H]1O2)O)O

Computed Properties

Exact Mass: 316.06167402g/mol
Monoisotopic Mass: 316.06167402g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 465
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 111Å²

Experimental Properties

Melting Point: 116-117°C

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose Customs Data

HS CODE：29400090

1,6-Anhydro-4-O-p-toluenesulfonyl-b-D-glucopyranose Pricemore >>

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